Cas no 198885-81-3 (4-Amino-2-ethyl-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 4-Amino-2-ethyl-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 198885-81-3
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 856088
• Update Time: 2023-08-02

4-Amino-2-ethyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol,4-amino-1-ethyl-(9CI)
• 4-Amino-2-ethyl-2,3-dihydro-1H-pyrazol-3-one
• 4-Amino-1-ethyl-1H-pyrazol-5-ol

• Inchi： 1S/C5H9N3O/c1-2-8-5(9)4(6)3-7-8/h3,7H,2,6H2,1H3
• InChI Key： CWFAXXKVJJHNIN-UHFFFAOYSA-N
• SMILES： O=C1C(=CNN1CC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 164
• Topological Polar Surface Area: 58.4